N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-methyl-1,3-benzothiazole-5-carboxamide

• IUPAC Name: N-[(8-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]-2-methyl-1,3-benzothiazole-5-carboxamide
• InChI: InChI=1S/C20H20N2O3S/c1-12-22-16-9-15(6-7-18(16)26-12)20(23)21-10-13-8-14-4-3-5-17(24-2)19(14)25-11-13/h3-7,9,13H,8,10-11H2,1-2H3,(H,21,23)
• InChI Key: HATXEXDSBSDOSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)C(=O)NCC3CC4=C(C(=CC=C4)OC)OC3
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

The compound of interest belongs to a class of organic molecules that often feature in research for their varied biological activities and potential applications in medicinal chemistry. The structural components, such as the chromen and benzothiazole rings, are common in molecules studied for their pharmacological properties.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, including etherification, oximation, and Beckmann rearrangement processes. For example, Xiaodong Chen et al. (2012) described the synthesis of a complex molecule through a sequence involving etherification and other steps, indicating the potential methods for constructing similar molecules (Chen, Ye, & Hu, 2012).

Molecular Structure Analysis

X-ray single crystal diffraction analysis often reveals the molecular structure of these compounds, providing insights into their crystallography and molecular geometry. For instance, studies have elucidated the crystal structures of complex organic molecules, highlighting the importance of crystallography in understanding molecular conformations (Chakraborty et al., 2007).

Chemical Reactions and Properties

The chemical reactions and properties of these compounds can vary widely depending on their specific functional groups and structural motifs. For example, novel organic ligands have been synthesized from 3-formylchromone and oxamic acid thiohydrazides, indicating the reactivity of chromen-based structures with other chemical entities (Myannik et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Chromene derivatives have been tested for a variety of biological activities, including anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral, and DNA gyrase inhibitors.